Cas no 40760-35-8 (3-Methylenepentane-1,5-diol)

• Product Name: 3-Methylenepentane-1,5-diol
• CAS No: 40760-35-8
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 333960
• PubChem ID: 3016217
• Update Time: 2025-04-19

3-Methylenepentane-1,5-diol Chemical and Physical Properties

Names and Identifiers

• 3-Methylenepentane-1,5-diol
• 3-methylidenepentane-1,5-diol
• 1,5-Pentanediol, 3-methylene-
• NS00030843
• DTXSID30193752
• 40760-35-8
• BWH74C9ZL4
• AT36532
• 3-(2-hydroxyethyl)-3-buten-ol
• EINECS 255-063-9
• 3-methylene-1,5-pentanediol
• SCHEMBL1070929

• Inchi： 1S/C6H12O2/c1-6(2-4-7)3-5-8/h7-8H,1-5H2
• InChI Key： JUJHZOVDCJJUJK-UHFFFAOYSA-N
• SMILES： OCCC(=C)CCO

Computed Properties

• Exact Mass: 116.084
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 60.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.988
• Boiling Point: 250.9°Cat760mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.465